Cas no 1229437-75-5 (Orientin-2''-O-p-trans-coumarate)

• Product Name: Orientin-2''-O-p-trans-coumarate
• CAS No: 1229437-75-5
• MF: C₃₀H₂₆O₁₃
• MW: 594.5196
• CID: 4551507
• Update Time: 2024-11-04

Orientin-2''-O-p-trans-coumarate Chemical and Physical Properties

Names and Identifiers

• Orientin-2''-O-p-trans-coumarate
• 2-(3,4-Dihydroxyphenyl)-5,7-dihydroxy-8-[2-O-[(2E)-3-(4-hydroxyphenyl)-1-oxo-2-propen-1-yl]-beta-D-glucopyranosyl]-4H-1-benzopyran-4-one
• Orientin 2''-O-p-trans-coumarate

• Inchi： 1S/C30H26O13/c31-12-22-26(39)27(40)30(43-23(38)8-3-13-1-5-15(32)6-2-13)29(42-22)25-19(36)10-18(35)24-20(37)11-21(41-28(24)25)14-4-7-16(33)17(34)9-14/h1-11,22,26-27,29-36,39-40H,12H2/b8-3+/t22-,26-,27+,29+,30-/m1/s1
• InChI Key： XIKYOEXOYRWIOU-HJBGGDBQSA-N
• SMILES： O1[C@]([H])(C([H])([H])O[H])[C@]([H])([C@@]([H])([C@]([H])([C@]1([H])C1=C(C([H])=C(C2C(C([H])=C(C3C([H])=C([H])C(=C(C=3[H])O[H])O[H])OC1=2)=O)O[H])O[H])OC(/C(/[H])=C(\[H])/C1C([H])=C([H])C(=C([H])C=1[H])O[H])=O)O[H])O[H]

Computed Properties

• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 43
• Rotatable Bond Count: 7
• Complexity: 1050
• Topological Polar Surface Area: 224

Experimental Properties

• Color/Form: Powder
• Density: 1.73±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Almost insoluble (0.015 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavonoid 8-C-glycosides
• Flavonoids